Propylamine, 3-(diphenylethylsilyl)-
Overview
Description
Propylamine, 3-(diphenylethylsilyl)- is a chemical compound that is commonly used in scientific research. It is a silane derivative that is used in the synthesis of other compounds and has various applications in the field of chemistry.
Mechanism Of Action
The mechanism of action of Propylamine, 3-(diphenylethylsilyl)- is not well understood. However, it is believed to act as a nucleophile in organic synthesis reactions.
Biochemical And Physiological Effects
There is limited information available on the biochemical and physiological effects of Propylamine, 3-(diphenylethylsilyl)-. However, it is considered to be a relatively safe compound with low toxicity.
Advantages And Limitations For Lab Experiments
Propylamine, 3-(diphenylethylsilyl)- has several advantages for lab experiments. It is a versatile compound that can be used in a variety of organic synthesis reactions. It is also relatively easy to handle and store. However, it has some limitations, such as its limited solubility in some solvents.
Future Directions
There are several future directions for the use of Propylamine, 3-(diphenylethylsilyl)- in scientific research. One potential area of research is the development of new synthetic methods using this compound. Another area of research is the use of Propylamine, 3-(diphenylethylsilyl)- in the production of new pharmaceuticals and agrochemicals. Additionally, more research is needed to fully understand the mechanism of action and potential biochemical and physiological effects of this compound.
In conclusion, Propylamine, 3-(diphenylethylsilyl)- is a versatile compound with various scientific research applications. It is commonly used in the synthesis of other compounds and has potential for the development of new pharmaceuticals and agrochemicals. While there is limited information available on its biochemical and physiological effects, it is considered to be a relatively safe compound with low toxicity. Further research is needed to fully understand the potential of this compound in scientific research.
Synthesis Methods
Propylamine, 3-(diphenylethylsilyl)- is synthesized through the reaction of diphenylethyl chloride with propylamine in the presence of a base. The resulting compound is then treated with chlorotrimethylsilane to obtain Propylamine, 3-(diphenylethylsilyl)-.
Scientific Research Applications
Propylamine, 3-(diphenylethylsilyl)- has various scientific research applications. It is commonly used in the synthesis of other compounds, such as chiral ligands and catalysts. It is also used in the production of pharmaceuticals and agrochemicals. In addition, it is used as a reagent in organic synthesis reactions.
properties
CAS RN |
18057-40-4 |
|---|---|
Product Name |
Propylamine, 3-(diphenylethylsilyl)- |
Molecular Formula |
C17H23NSi |
Molecular Weight |
269.46 g/mol |
IUPAC Name |
3-[ethyl(diphenyl)silyl]propan-1-amine |
InChI |
InChI=1S/C17H23NSi/c1-2-19(15-9-14-18,16-10-5-3-6-11-16)17-12-7-4-8-13-17/h3-8,10-13H,2,9,14-15,18H2,1H3 |
InChI Key |
JGDYBPWSOIOIKW-UHFFFAOYSA-N |
SMILES |
CC[Si](CCCN)(C1=CC=CC=C1)C2=CC=CC=C2 |
Canonical SMILES |
CC[Si](CCCN)(C1=CC=CC=C1)C2=CC=CC=C2 |
Other CAS RN |
18057-40-4 |
synonyms |
3-(Ethyldiphenylsilyl)propylamine |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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